Cas no 1315507-67-5 (5-(7-(5-Bromothiophen-2-yl)benzo[c][1,2,5]thiadiazol-4-yl)thiophene-2-carbaldehyde)

5-(7-(5-Bromothiophen-2-yl)benzo[c][1,2,5]thiadiazol-4-yl)thiophene-2-carbaldehyde structure
1315507-67-5 structure
Product Name:5-(7-(5-Bromothiophen-2-yl)benzo[c][1,2,5]thiadiazol-4-yl)thiophene-2-carbaldehyde
CAS No:1315507-67-5
MF:C15H7BrN2OS3
MW:407.327878236771
CID:6779153
PubChem ID:129826238
Update Time:2026-03-12

5-(7-(5-Bromothiophen-2-yl)benzo[c][1,2,5]thiadiazol-4-yl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1315507-67-5
    • 5-(7-(5-bromothiophen-2-yl)benzo[c][1,2,5]thiadiazol-4-yl)thiophene-2-carbaldehyde
    • 5-(7-(5-Bromothiophen-2-yl)benzo[c][1,2,5]thiadiazol-4-yl)thiophene-2-carbaldehyde
    • Inchi: 1S/C15H7BrN2OS3/c16-13-6-5-12(21-13)10-3-2-9(14-15(10)18-22-17-14)11-4-1-8(7-19)20-11/h1-7H
    • InChI Key: LHPRWTVRGOWQEW-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C2=CC=C(C3=CC=C(C=O)S3)C3C2=NSN=3)S1

Computed Properties

  • Exact Mass: 405.89039g/mol
  • Monoisotopic Mass: 405.89039g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 430
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 128Ų

5-(7-(5-Bromothiophen-2-yl)benzo[c][1,2,5]thiadiazol-4-yl)thiophene-2-carbaldehyde Related Literature

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